3a-methyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione

• IUPAC Name: 3a-methyl-3,4,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazole-2,5-dione
• InChI: InChI=1S/C5H8N4O2/c1-5-2(6-3(10)8-5)7-4(11)9-5/h2H,1H3,(H2,6,8,10)(H2,7,9,11)
• InChI Key: YTIVQLVXSNDPGV-UHFFFAOYSA-N
• Canonical SMILES: CC12C(NC(=O)N1)NC(=O)N2
• Molecular Formula: C5H8N4O2
• DSSTOX Substance ID: DTXSID90365498
• Molecular Weight: 156.14 g/mol
• CAS RN: 3720-96-5

Description

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Chemical Reactions Analysis

The synthesis of imidazoles often involves the formation of one of the heterocycle’s core bonds. For example, Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. This reaction is reported to proceed via nickel-catalysed addition to nitrile, which followed by proto-demetallation, tautomerization and dehydrative cyclization.

Scientific Research Applications

Synthesis Methods and Derivative Formation

3a-methyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione, a derivative of imidazole, has been a focus in the development of synthesis methods for various chemical derivatives. For instance, a method for synthesizing 4-substituted 3a,6a-diphenyltetrahydro-2H-imidazo[4,5-d][1,3]thiazole-2,5(3H)-diones has been established, highlighting the potential for diverse derivative formation (Kravchenko et al., 2015). Additionally, research has explored the synthesis of glycolurils, which include this compound, for their applications in fields like supramolecular chemistry and as precursors in pharmacology (Kravchenko, Baranov, & Gazieva, 2018).

Application in Supramolecular Chemistry

The compound and its analogues have been used as building blocks in supramolecular chemistry. Their potential in forming complex molecular structures makes them valuable in this field. The study of their crystalline structure and supramolecular organization provides insights into their chemical behavior and potential applications (Kravchenko et al., 2015).

Potential in Pharmaceutical Applications

Glycolurils, a category that includes this compound, have found use in pharmaceuticals as active compounds with various biological activities. These activities range from antibacterial to neurotropic, demonstrating the compound's versatility in medicinal chemistry (Kravchenko, Baranov, & Gazieva, 2018).

Exploration in Theoretical Chemistry

Research has also delved into the theoretical aspects of compounds like 3a-methyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione. Studies involving density functional theory and other computational methods have been conducted to understand the proton transfer reaction and tautomerism in glycoluril and its derivatives. This theoretical exploration aids in comprehending the chemical properties and reactivity of these compounds (Beni et al., 2016).

Applications in Materials Science

Additionally, derivatives of this compound have been investigated for their use as anti-corrosion inhibitors in materials science. For example, a study examined the efficacy of a derivative as an inhibitor for carbon steel in an acidic environment, highlighting its potential in industrial applications (Berdimurodov et al., 2020).

Future Directions

The future directions of research on imidazoles are likely to continue to focus on the development of novel methods for the regiocontrolled synthesis of substituted imidazoles. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.